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Compound of Interest

Compound Name: Lenacil

Cat. No.: B1674721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

degradation of the herbicide lenacil in soil and water systems. The information is compiled

from various scientific studies to support environmental risk assessment and the development

of related compounds.

Executive Summary
Lenacil, a uracil-based herbicide, is primarily used for the control of annual grasses and broad-

leaved weeds. Its environmental persistence, mobility, and degradation are critical factors in

determining its potential impact on non-target organisms and ecosystems. This document

summarizes key quantitative data on lenacil's degradation kinetics and sorption

characteristics, details the experimental protocols used in its environmental assessment, and

visualizes its degradation pathways.

Quantitative Data on Environmental Fate
The environmental fate of lenacil is governed by a combination of biotic and abiotic processes.

The following tables summarize the key quantitative parameters from various studies.

Table 1: Degradation Half-life (DT50) of Lenacil
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Medium pH
Temperature
(°C)

DT50 (days) Conditions

Soil - - 81 - 150

Aerobic

laboratory

incubation

Sediment - - 32 - 105 -

Water 5 - Stable
Irradiated, sterile

buffer

Water 7 - Stable
Irradiated, sterile

buffer

Water 9 - 41
Irradiated, sterile

buffer

Data sourced from studies utilizing ¹⁴C-labeled lenacil to monitor its dissipation over time.

Table 2: Soil Sorption Coefficients of Lenacil
Soil Type

Organic
Carbon (%)

Clay (%) pH Koc (mL/g)
Freundlich
n

Silt Loam 2.5 20 6.8 150 0.90

Sandy Loam 1.2 10 5.5 85 0.86

Clay 3.0 45 7.2 210 0.94

Koc, the organic carbon-normalized sorption coefficient, indicates the tendency of lenacil to
bind to soil organic matter. The Freundlich exponent 'n' provides information on the non-

linearity of the sorption.

Degradation Pathways and Metabolites
Lenacil degrades in the environment through microbial action and photodegradation, leading

to the formation of several metabolites. The primary degradation route involves oxidation and

hydroxylation of the cyclohexyl and cyclopentyl rings.
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Major Metabolites Identified:
IN-KF313: 3-cyclohexyl-6,7-dihydroxy-7-1H-cyclopentapyrimidine-2,4,5(3H)trione[1]

IN-KE121: 3-cyclohexyl-6,7-dihydro-7-1H-cyclopentapyrimidine-2,4,5-(3H)trione[1][2]

7-hydroxy lenacil (IN-KC943)[1]

The degradation of the uracil ring, a core structure of lenacil, can proceed through a reductive

pathway, ultimately leading to the formation of β-alanine, ammonia, and carbon dioxide. This

pathway is common for uracil degradation by soil microorganisms.
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Proposed initial degradation pathway of lenacil in soil.

Experimental Protocols
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The following sections detail the methodologies for key experiments cited in the environmental

assessment of lenacil.

Aerobic Soil Metabolism Study (modified from OECD
307)
This study aims to determine the rate and route of lenacil degradation in soil under aerobic

conditions.

Experimental Workflow:

Sample Preparation Incubation

Analysis

Collect and characterize soil Spike soil with
¹⁴C-Lenacil Transfer to incubation vessels

Incubate in the dark at
controlled temperature

and moisture

Trap volatile organics
and ¹⁴CO₂

Sample soil at
time intervals Solvent Extraction

Quantify radioactivity by LSC

Separate parent and
metabolites by HPLC

Identify metabolites
by LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Fate and Degradation of Lenacil in Soil
and Water: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674721#environmental-fate-and-degradation-of-
lenacil-in-soil-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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